Cas no 77478-75-2 (Benzamide, N-(1,4-dihydro-4-oxo-2-quinazolinyl)-)

• Product Name: Benzamide, N-(1,4-dihydro-4-oxo-2-quinazolinyl)-
• CAS No: 77478-75-2
• MF: C₁₅H₁₁N₃O₂
• MW: 265.266742944717
• CID: 536006
• PubChem ID: 135623070
• Update Time: 2025-04-19

Benzamide, N-(1,4-dihydro-4-oxo-2-quinazolinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(1,4-dihydro-4-oxo-2-quinazolinyl)-
• N-(4-oxo-1H-quinazolin-2-yl)benzamide
• DTXSID60504099
• UKLZQDAUNTVSLQ-UHFFFAOYSA-N
• CHEMBL119437
• SCHEMBL9728941
• 77478-75-2
• N-(1,4-Dihydro-4-oxo-2-quinazolinyl)benzamide
• N-(4-Oxo-1,4-dihydroquinazolin-2-yl)benzamide

• Inchi： 1S/C15H11N3O2/c19-13(10-6-2-1-3-7-10)17-15-16-12-9-5-4-8-11(12)14(20)18-15/h1-9H,(H2,16,17,18,19,20)
• InChI Key： UKLZQDAUNTVSLQ-UHFFFAOYSA-N
• SMILES： O=C1C2C=CC=CC=2N=C(NC(C2C=CC=CC=2)=O)N1

Computed Properties

• Exact Mass: 265.08523
• Monoisotopic Mass: 265.085126602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 427
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• PSA: 70.56